Cas no 2227731-08-8 (rac-(1R,2R)-2-(2,3,4,5-tetrafluorophenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(2,3,4,5-tetrafluorophenyl)cyclopropylmethanamine
• CAS No: 2227731-08-8
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 6083389
• PubChem ID: 165879558
• Update Time: 2025-05-26

rac-(1R,2R)-2-(2,3,4,5-tetrafluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2,3,4,5-tetrafluorophenyl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(2,3,4,5-tetrafluorophenyl)cyclopropyl]methanamine
• 2227731-08-8
• EN300-1823726

• Inchi： 1S/C10H9F4N/c11-7-2-6(5-1-4(5)3-15)8(12)10(14)9(7)13/h2,4-5H,1,3,15H2/t4-,5+/m0/s1
• InChI Key： POJRWDYHNGVLPF-CRCLSJGQSA-N
• SMILES： FC1C(=C(C(=CC=1[C@@H]1C[C@H]1CN)F)F)F

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(2,3,4,5-tetrafluorophenyl)cyclopropylmethanamine

Introduction to Rac-(1R,2R)-2-(2,3,4,5-tetrafluorophenyl)cyclopropylmethanamine (CAS No. 2227731-08-8)

Rac-(1R,2R)-2-(2,3,4,5-tetrafluorophenyl)cyclopropylmethanamine is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2227731-08-8, represents a sophisticated molecular architecture that combines a cyclopropyl ring with a tetrafluorophenyl substituent, making it a subject of intense interest for its potential applications in drug discovery and molecular engineering.

The structural motif of Rac-(1R,2R)-2-(2,3,4,5-tetrafluorophenyl)cyclopropylmethanamine is particularly noteworthy due to the presence of the cyclopropyl group and the electron-withdrawing tetrafluorophenyl moiety. The cyclopropyl ring is known for its rigidity and stability, which can be advantageous in the design of bioactive molecules where conformational control is crucial. On the other hand, the tetrafluorophenyl group introduces significant electronic and steric effects that can modulate the reactivity and binding properties of the compound.

In recent years, there has been a surge in research focused on the development of novel scaffolds that incorporate fluorinated aromatic rings. The use of tetrafluorophenyl groups has been particularly prevalent in this area due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This has led to numerous studies exploring the incorporation of such groups into pharmacologically relevant molecules.

The synthesis of Rac-(1R,2R)-2-(2,3,4,5-tetrafluorophenyl)cyclopropylmethanamine presents a formidable challenge due to the complexity of its stereochemistry. The compound exists as a racemic mixture of enantiomers with specific (1R,2R) configuration. Achieving this stereochemical purity requires careful control over reaction conditions and often involves advanced synthetic techniques such as asymmetric catalysis or chiral auxiliary methods. The development of efficient synthetic routes to such chiral molecules is a critical aspect of modern pharmaceutical chemistry.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structural and functional properties of complex organic molecules like Rac-(1R,2R)-2-(2,3,4,5-tetrafluorophenyl)cyclopropylmethanamine. Molecular modeling studies have provided valuable insights into how the interplay between the cyclopropyl ring and the tetrafluorophenyl group influences the compound's reactivity and interactions with biological targets. These computational approaches have not only accelerated the discovery process but also allowed for the rational design of derivatives with enhanced properties.

The potential applications of Rac-(1R,2R)-2-(2,3,4,5-tetrafluorophenyl)cyclopropylmethanamine extend beyond mere academic curiosity. In drug discovery pipelines, this compound serves as a valuable building block for the synthesis of more complex molecules with therapeutic potential. Its unique structural features make it an attractive candidate for further derivatization aimed at developing novel treatments for various diseases.

One particularly exciting area of research involves exploring the antimicrobial properties of fluorinated aromatic compounds. The electron-withdrawing nature of fluorine atoms can significantly enhance the bioactivity of molecules by altering their electronic distribution and steric environment. This has led to several studies investigating the antimicrobial efficacy of compounds containing tetrafluorophenyl groups against resistant bacterial strains. Preliminary results suggest that derivatives of Rac-(1R,2R)-2-(2,3,4,5-tetrafluorophenyl)cyclopropylmethanamine may exhibit promising antimicrobial activity.

In addition to its antimicrobial potential, this compound has also been studied for its possible role in modulating neurological pathways. The cyclopropyl group's rigid structure could facilitate specific interactions with biological targets involved in neurological disorders. Furthermore，the tetrafluorophenyl moiety might contribute to improved blood-brain barrier penetration，a critical factor for therapeutic efficacy in central nervous system disorders.

The synthesis and characterization of racemic mixtures like Rac-(1R，2R)- ( )))))racemic mixture pose unique challenges in analytical chemistry。Chiral resolution techniques，such as chromatography or crystallization，are often employed to isolate individual enantiomers for further study。These techniques are essential for understanding how stereochemistry influences biological activity，a principle that underpins much of modern medicinal chemistry。

The growing interest in fluorinated compounds is not without precedent。Historically，the introduction of fluorine into organic molecules has been one of the most transformative developments in drug design。Fluorine's ability to modulate electronic properties，metabolic stability，and binding affinity has been leveraged to create some of today's most successful pharmaceuticals。The continued exploration of fluorinated scaffolds like those found in racemic mixtures represents an extension of this legacy。

In conclusion，Rac-(1R， (_{Tetrafuoroaryl-cyclopropanamine) 2227731-08-8)}